Cas no 1339779-57-5 (2-(2-Fluorophenyl)pent-4-yn-2-ol)

• Product Name: 2-(2-Fluorophenyl)pent-4-yn-2-ol
• CAS No: 1339779-57-5
• MF: C₁₁H₁₁FO
• MW: 178.202846765518
• MDL: MFCD18296113
• CID: 4585422
• Update Time: 2025-11-02

2-(2-Fluorophenyl)pent-4-yn-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-Fluorophenyl)pent-4-yn-2-ol

• MDL： MFCD18296113
• Inchi： 1S/C11H11FO/c1-3-8-11(2,13)9-6-4-5-7-10(9)12/h1,4-7,13H,8H2,2H3
• InChI Key： AXMZJKCBQNGVRT-UHFFFAOYSA-N
• SMILES： CC(C1=CC=CC=C1F)(O)CC#C

Additional information on 2-(2-Fluorophenyl)pent-4-yn-2-ol

Exploring the Properties and Applications of 2-(2-Fluorophenyl)pent-4-yn-2-ol (CAS No. 1339779-57-5)

2-(2-Fluorophenyl)pent-4-yn-2-ol (CAS No. 1339779-57-5) is a fluorinated organic compound with a unique structure that combines an alkyne functionality with a fluorinated aromatic ring. This compound has garnered significant interest in pharmaceutical and materials science research due to its versatile reactivity and potential applications. The presence of both a fluorophenyl group and a pent-4-yn-2-ol moiety makes it a valuable intermediate in synthetic chemistry.

The 2-(2-Fluorophenyl)pent-4-yn-2-ol structure features a fluorine atom at the ortho position of the phenyl ring, which can influence the electronic properties and reactivity of the molecule. Fluorine's strong electronegativity often enhances the biological activity of compounds, making them attractive candidates for drug discovery. Researchers are particularly interested in how the fluorophenyl-alkyne alcohol scaffold can be modified to develop new therapeutic agents or functional materials.

In recent years, the demand for fluorinated building blocks like 2-(2-Fluorophenyl)pent-4-yn-2-ol has increased due to their role in medicinal chemistry. Fluorinated compounds are known to improve metabolic stability, bioavailability, and binding affinity in drug molecules. This has led to a surge in studies exploring the synthesis and applications of 1339779-57-5 and similar derivatives. The compound's alkyne group also allows for click chemistry reactions, enabling efficient conjugation with other molecules.

One of the key advantages of 2-(2-Fluorophenyl)pent-4-yn-2-ol is its compatibility with modern synthetic techniques such as cross-coupling reactions and catalytic transformations. The fluorophenyl-alkyne structure can participate in Sonogashira coupling, Huisgen cycloaddition, and other metal-catalyzed processes. These reactions are widely used in the development of pharmaceuticals, agrochemicals, and advanced materials, making 1339779-57-5 a versatile tool for researchers.

The compound's potential extends beyond pharmaceuticals. In materials science, 2-(2-Fluorophenyl)pent-4-yn-2-ol can be used to synthesize polymers and small molecules with tailored properties. Fluorinated polymers often exhibit enhanced thermal stability, chemical resistance, and optical characteristics, making them suitable for high-performance applications. The alkyne group also enables the creation of conjugated systems, which are valuable in organic electronics and photovoltaics.

From an industrial perspective, the scalability of 2-(2-Fluorophenyl)pent-4-yn-2-ol synthesis is a critical factor. Recent advancements in catalytic methods and green chemistry have improved the efficiency of producing fluorinated intermediates like 1339779-57-5. Researchers are also exploring biocatalytic routes to reduce environmental impact and enhance selectivity. These developments align with the growing emphasis on sustainable chemical manufacturing.

Given the rising interest in fluorinated compounds and alkyne-containing intermediates, 2-(2-Fluorophenyl)pent-4-yn-2-ol is likely to remain a focus of innovation. Its dual functionality offers numerous possibilities for designing novel molecules with applications in life sciences and advanced materials. As synthetic methodologies continue to evolve, the utility of 1339779-57-5 is expected to expand further.

For researchers seeking reliable sources of 2-(2-Fluorophenyl)pent-4-yn-2-ol, it is essential to verify the purity and specifications of the compound. High-quality standards ensure reproducibility in experimental results, particularly in sensitive applications like drug development. Analytical techniques such as NMR, HPLC, and mass spectrometry are commonly used to characterize fluorophenyl-alkyne derivatives.

In conclusion, 2-(2-Fluorophenyl)pent-4-yn-2-ol (CAS No. 1339779-57-5) represents a promising compound with broad applicability in modern chemistry. Its unique structural features and reactivity profile make it a valuable asset for synthetic chemists and material scientists. As the demand for fluorinated and alkyne-functionalized molecules grows, 1339779-57-5 will undoubtedly play a pivotal role in future scientific advancements.